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Introduction
Calcium hydride (CaH₂), a saline hydride, is a versatile and reactive inorganic compound with

significant applications in chemical synthesis and materials science.[1] This guide provides a

comprehensive overview of its synthesis, properties, and key applications, with a focus on

detailed experimental protocols and underlying chemical principles.

Synthesis of Calcium Hydride
Calcium hydride is primarily synthesized through the direct combination of its constituent

elements, calcium and hydrogen, at elevated temperatures.[2] Variations of this method exist

for both laboratory and industrial-scale production.

Laboratory-Scale Synthesis
A common laboratory method involves the hydrogenation of metallic calcium in a tube furnace.

Experimental Protocol:

Preparation of Calcium: Approximately 99.5% pure refined calcium metal is placed in an iron

or ceramic boat.[3] To ensure high purity of the final product, the calcium metal can be

purified beforehand by repeated vacuum distillation. Any surface oxide layer should be
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scraped off in an inert atmosphere (e.g., an argon-filled glovebox), and the metal cut into

small pieces.[3]

Apparatus Setup: The boat containing the calcium is placed in the center of a quartz reaction

tube. The tube is sealed at both ends with rubber stoppers fitted with a gas inlet and outlet.

The gas outlet is connected to a mineral oil bubbler to monitor gas flow and prevent backflow

of air.[3] The reaction tube is then placed within a tube furnace.

Inerting the System: The system is purged with a large volume of purified hydrogen gas to

remove any residual air.[3]

Hydrogenation Reaction: The furnace is heated to approximately 200°C to initiate the

hydrogenation reaction. The temperature is then raised to 250-300°C, and a steady flow of

purified hydrogen (approximately 0.6 mL/min) is maintained.[3] The reaction is typically

complete within about 2 hours, yielding a porous, off-white crystalline powder of calcium
hydride with a purity of around 99%.[3]

Alternative High-Temperature Protocol: For a potentially more complete reaction, after

initiation at 400-500°C, the temperature can be raised to 1000°C. After the reaction is

complete, the system is cooled to room temperature under a hydrogen atmosphere to obtain

the final product.[3] To prevent the corrosion of the quartz tube by calcium vapor at these

higher temperatures, the heated section of the tube can be lined with a thin-walled

electrolytic iron tube.[3]

Industrial-Scale Production
The industrial production of calcium hydride also relies on the direct combination of calcium

and hydrogen.

Experimental Protocol:

Raw Materials: The primary raw materials are calcium metal and high-purity hydrogen gas.

One industrial processing route involves a two-step reduction process where calcium oxide

(CaO) is first converted to calcium metal via vacuum distillation.[2]

Reaction Conditions: The calcium metal is heated to about 300°C in a high-alloy steel,

covered crucible under an atmosphere of hydrogen at approximately 1 atm (101 kPa).[4]
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Exothermic Reaction: The absorption of hydrogen is rapid at this temperature, and the

reaction is exothermic.[4] The rate of reaction is controlled by managing the hydrogen feed

rate.[4]

Product: The resulting commercial-grade calcium hydride typically has a purity of 90-96%.

[4]

Another industrial method involves the reaction of anhydrous calcium chloride with sodium

metal in the presence of hydrogen.

Experimental Protocol:

Initial Setup: A finely divided inert solid, such as sodium chloride or a pre-existing batch of

the reaction mixture, is placed in a reaction zone and agitated.

Reaction Temperature: The reaction zone is heated to a temperature between approximately

420°C and 600°C.[3]

Addition of Reactants: Anhydrous calcium chloride and sodium metal are added in small,

alternating increments. It is crucial to avoid a substantial excess of unreacted calcium

chloride to prevent the formation of hard, non-reactive agglomerates.[3]

Hydrogen Absorption: With each addition of the reactants, hydrogen is rapidly absorbed.

Completion and Purification: The agitation is continued until hydrogen absorption ceases.

The final reaction mixture contains calcium hydride and sodium chloride. The sodium

chloride can be removed by washing with a solvent that is inert towards calcium hydride,

followed by filtration to isolate the pure calcium hydride.[3]

Properties of Calcium Hydride
Physical Properties
Pure calcium hydride is a white crystalline solid, though it is more commonly available as a

gray powder due to the presence of calcium metal impurities.[1] It possesses an orthorhombic

crystal structure.[4]
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Property Value

Molecular Formula CaH₂

Molar Mass 42.094 g/mol [5]

Appearance White (pure) or gray (impure) powder[5]

Density 1.70 g/cm³[5]

Melting Point 816 °C (1089 K)[5]

Boiling Point Decomposes

Solubility
Insoluble in all common inert solvents.[4] Reacts

with water, alcohols, and carboxylic acids.[5]

Vapor Pressure ~0 mmHg

Thermochemical Properties
Property Value

Standard Molar Entropy (S⁰₂₉₈) 41.4 J·mol⁻¹·K⁻¹[5]

Standard Enthalpy of Formation (ΔfH⁰₂₉₈) -181.5 kJ·mol⁻¹[5]

Chemical Properties
Calcium hydride is a powerful reducing agent and a strong base. Its reactivity is dominated by

the presence of the hydride ion (H⁻).

Reaction with Water: It reacts vigorously with water to produce calcium hydroxide and

hydrogen gas.[5] This reaction is highly exothermic.

CaH₂(s) + 2H₂O(l) → Ca(OH)₂(aq) + 2H₂(g)

As a Desiccant: Due to its vigorous reaction with water, calcium hydride is widely used as a

drying agent for aprotic solvents, particularly basic solvents like amines and pyridine.[1] It is

considered a relatively mild and safer desiccant compared to more reactive agents like
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sodium metal.[1] However, its drying action can be slow due to its insolubility in most organic

solvents.[1]

As a Reducing Agent: Calcium hydride is a potent reducing agent, especially at elevated

temperatures. It is used in powder metallurgy to reduce the oxides of various metals, such as

titanium, vanadium, niobium, tantalum, and uranium, to their respective metals at

temperatures between 600 and 1000°C.[2] The proposed mechanism involves the in-situ

decomposition of calcium hydride to calcium metal, which then acts as the reducing agent.

[1]

TiO₂ + 2CaH₂ → Ti + 2CaO + 2H₂

In Organic Synthesis: While less common than other hydride reagents like lithium aluminum

hydride (LiAlH₄), calcium hydride can be used for the reduction of certain functional groups

in organic synthesis. The general mechanism for the reduction of esters and amides by

hydride reagents involves the nucleophilic attack of the hydride ion on the carbonyl carbon.

Experimental Protocols for Key Applications
Drying of Organic Solvents
Experimental Protocol:

Apparatus Setup: In a well-ventilated fume hood, add the solvent to be dried to a round-

bottom flask equipped with a magnetic stir bar.

Addition of Calcium Hydride: Under a gentle stream of an inert gas (e.g., nitrogen or argon),

add 10-20 g of calcium hydride per liter of solvent.[6] It is recommended to use

approximately ten times the theoretical amount of calcium hydride needed to react with the

estimated water content.[6]

Drying Process: Stir the mixture at room temperature. The evolution of hydrogen gas

(bubbling) indicates the reaction with water.[6] Continue stirring, typically overnight, until gas

evolution ceases.[6]

Distillation: For highly anhydrous solvents, the dried solvent should be distilled directly from

the calcium hydride under an inert atmosphere.
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Quenching of Residual Calcium Hydride: Any unreacted calcium hydride must be

quenched safely. Transfer the slurry to a separate flask and dilute with an inert, high-boiling

solvent like heptane or toluene.[6] The flask should be placed in an ice-water bath to manage

the exothermic reaction.[6] Slowly and carefully add isopropanol to the stirred mixture.[6]

Once the initial vigorous reaction subsides, add a more reactive alcohol like ethanol or

methanol to ensure complete quenching.[6] Finally, very slowly add water dropwise to

neutralize any remaining reactive species.[6]

Reduction of Metal Oxides (General Procedure)
Experimental Protocol:

Mixing: The finely powdered metal oxide is thoroughly mixed with an excess of powdered

calcium hydride in an inert atmosphere.

Heating: The mixture is heated in a furnace under an inert atmosphere or vacuum to

temperatures ranging from 600 to 1000°C.

Reaction: The calcium hydride reduces the metal oxide to the corresponding metal, forming

calcium oxide and hydrogen gas as byproducts.

Workup: After cooling, the reaction mixture is typically leached with an aqueous acid to

dissolve the calcium oxide and any unreacted calcium hydride, leaving the purified metal

powder.

Visualizations
Signaling Pathways and Experimental Workflows
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Safety and Handling
Calcium hydride is a hazardous substance that requires careful handling.

Reactivity: It reacts violently with water, releasing flammable hydrogen gas which can ignite

spontaneously.[6] It should be handled and stored in a dry, inert atmosphere.[6]

Health Hazards: Calcium hydride is corrosive and can cause irritation to the skin and eyes.

Inhalation of its dust can cause respiratory tract irritation.[6]
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Personal Protective Equipment (PPE): When handling calcium hydride, appropriate PPE,

including a lab coat, safety goggles, and nitrile or neoprene gloves, is essential.[6] For larger

quantities or in situations with a risk of dust generation, respiratory protection may be

necessary.

Storage: Store calcium hydride in a tightly sealed container in a cool, dry, well-ventilated

area away from water and sources of ignition.[6]

Disposal: Unwanted calcium hydride must be disposed of by careful and controlled

quenching as described in the solvent drying protocol.

Conclusion
Calcium hydride is a valuable reagent with a range of applications stemming from its high

reactivity. Its synthesis, while straightforward in principle, requires careful control of conditions

to ensure purity and safety. A thorough understanding of its properties and handling

requirements is crucial for its effective and safe use in research and industrial settings. This

guide provides the foundational knowledge for professionals working with this important

chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis and
Properties of Calcium Hydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1178222#synthesis-and-properties-of-calcium-
hydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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